Cas no 2877671-83-3 (N-[(4-fluoro-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methyl]cyclopropanecarboxamide)
2877671-83-3 structure
Product Name:N-[(4-fluoro-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methyl]cyclopropanecarboxamide
CAS No:2877671-83-3
MF:C16H25FN4O2
MW:324.393707036972
CID:5308981
PubChem ID:165432372
Update Time:2023-11-21
N-[(4-fluoro-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methyl]cyclopropanecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(4-fluoro-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methyl]cyclopropanecarboxamide
- AKOS040887182
- 2877671-83-3
- F6822-3040
- N-[[4-Fluoro-1-[[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]methyl]-4-piperidinyl]methyl]cyclopropanecarboxamide
-
- Inchi: 1S/C16H25FN4O2/c1-11(2)14-19-13(23-20-14)9-21-7-5-16(17,6-8-21)10-18-15(22)12-3-4-12/h11-12H,3-10H2,1-2H3,(H,18,22)
- InChI Key: QCGXXUBMIUBYGM-UHFFFAOYSA-N
- SMILES: C1(C(NCC2(F)CCN(CC3ON=C(C(C)C)N=3)CC2)=O)CC1
Computed Properties
- Exact Mass: 324.19615422g/mol
- Monoisotopic Mass: 324.19615422g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 71.3Ų
Experimental Properties
- Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 15.69±0.20(Predicted)
N-[(4-fluoro-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methyl]cyclopropanecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6822-3040-2μmol |
N-[(4-fluoro-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methyl]cyclopropanecarboxamide |
2877671-83-3 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6822-3040-5μmol |
N-[(4-fluoro-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methyl]cyclopropanecarboxamide |
2877671-83-3 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6822-3040-10μmol |
N-[(4-fluoro-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methyl]cyclopropanecarboxamide |
2877671-83-3 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6822-3040-20μmol |
N-[(4-fluoro-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methyl]cyclopropanecarboxamide |
2877671-83-3 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6822-3040-1mg |
N-[(4-fluoro-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methyl]cyclopropanecarboxamide |
2877671-83-3 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6822-3040-2mg |
N-[(4-fluoro-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methyl]cyclopropanecarboxamide |
2877671-83-3 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6822-3040-3mg |
N-[(4-fluoro-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methyl]cyclopropanecarboxamide |
2877671-83-3 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6822-3040-4mg |
N-[(4-fluoro-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methyl]cyclopropanecarboxamide |
2877671-83-3 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6822-3040-5mg |
N-[(4-fluoro-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methyl]cyclopropanecarboxamide |
2877671-83-3 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6822-3040-10mg |
N-[(4-fluoro-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methyl]cyclopropanecarboxamide |
2877671-83-3 | 10mg |
$118.5 | 2023-09-07 |
N-[(4-fluoro-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methyl]cyclopropanecarboxamide Related Literature
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
2877671-83-3 (N-[(4-fluoro-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methyl]cyclopropanecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent